Cas no 1805879-75-7 (Ethyl 3-(3-bromopropanoyl)-2-mercaptobenzoate)

• Product Name: Ethyl 3-(3-bromopropanoyl)-2-mercaptobenzoate
• CAS No: 1805879-75-7
• MF: C₁₂H₁₃BrO₃S
• MW: 317.198821783066
• CID: 4955716
• Update Time: 2025-07-21

Ethyl 3-(3-bromopropanoyl)-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromopropanoyl)-2-mercaptobenzoate

• Inchi： 1S/C12H13BrO3S/c1-2-16-12(15)9-5-3-4-8(11(9)17)10(14)6-7-13/h3-5,17H,2,6-7H2,1H3
• InChI Key： VHNDSSOLAFIZMR-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C(=O)OCC)C=1S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: 2.7
• Topological Polar Surface Area: 44.4

Additional information on Ethyl 3-(3-bromopropanoyl)-2-mercaptobenzoate

Comprehensive Overview of Ethyl 3-(3-bromopropanoyl)-2-mercaptobenzoate (CAS No. 1805879-75-7)

Ethyl 3-(3-bromopropanoyl)-2-mercaptobenzoate (CAS No. 1805879-75-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, characterized by its unique bromopropanoyl and mercaptobenzoate functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which combines a thiol group with an ester linkage, makes it particularly valuable for applications requiring precise chemical modifications.

The growing interest in Ethyl 3-(3-bromopropanoyl)-2-mercaptobenzoate can be attributed to its role in the development of novel therapeutic agents. Researchers are increasingly exploring its potential in drug discovery, particularly in the design of small-molecule inhibitors and bioconjugation strategies. The compound's CAS No. 1805879-75-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies. Additionally, its bromine moiety offers opportunities for further functionalization, making it a sought-after building block in organic synthesis.

In the context of green chemistry, Ethyl 3-(3-bromopropanoyl)-2-mercaptobenzoate has been examined for its compatibility with sustainable synthesis methods. With the global push toward environmentally friendly practices, chemists are investigating ways to minimize waste and reduce hazardous byproducts during its production. This aligns with the broader trend of optimizing chemical processes for eco-friendly outcomes, a topic frequently discussed in recent scientific literature and online forums.

Another area of interest is the compound's potential in material science. Its thiol group enables it to participate in click chemistry reactions, which are pivotal for creating advanced polymers and nanomaterials. The ability to form stable bonds under mild conditions makes Ethyl 3-(3-bromopropanoyl)-2-mercaptobenzoate a valuable tool for researchers working on smart materials and biocompatible coatings. These applications are particularly relevant in industries such as medical devices and electronics, where precision and performance are critical.

From a commercial perspective, the demand for CAS No. 1805879-75-7 is driven by its utility in high-value chemical synthesis. Suppliers and manufacturers often highlight its purity and stability as key selling points, catering to laboratories and institutions engaged in R&D. The compound's long-tail keyword variations, such as "buy Ethyl 3-(3-bromopropanoyl)-2-mercaptobenzoate" or "suppliers of CAS 1805879-75-7," are commonly searched, indicating a robust market presence.

In summary, Ethyl 3-(3-bromopropanoyl)-2-mercaptobenzoate (CAS No. 1805879-75-7) stands out as a multifaceted compound with applications spanning pharmaceuticals, material science, and sustainable chemistry. Its unique structural features and adaptability make it a subject of ongoing research and commercial interest. As scientific advancements continue to unfold, this compound is poised to play an even greater role in addressing contemporary challenges in chemistry and beyond.